![molecular formula C13H22O3 B6182985 ethyl 9-hydroxy-5-methylbicyclo[3.3.1]nonane-1-carboxylate CAS No. 2648941-06-2](/img/no-structure.png)
ethyl 9-hydroxy-5-methylbicyclo[3.3.1]nonane-1-carboxylate
Overview
Description
Ethyl 9-hydroxy-5-methylbicyclo[3.3.1]nonane-1-carboxylate (EMBC) is a natural product derived from a variety of plant species, including the family of Asteraceae. It is a secondary metabolite produced by a range of plants and fungi, and it has been identified as a potential therapeutic agent for a variety of diseases, including cancer. EMBC has been studied extensively in both in vitro and in vivo models, and it has been shown to possess a variety of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties.
Scientific Research Applications
Ethyl 9-hydroxy-5-methylbicyclo[3.3.1]nonane-1-carboxylate has been studied extensively in both in vitro and in vivo models, and it has been shown to possess a variety of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. In vitro studies have demonstrated that this compound has the ability to inhibit the growth of a variety of cancer cell lines, including breast, prostate, and colon cancer. In addition, this compound has been found to possess anti-inflammatory and antioxidant properties, and it has been shown to reduce inflammation and oxidative stress in animal models.
Mechanism of Action
The exact mechanism of action of ethyl 9-hydroxy-5-methylbicyclo[3.3.1]nonane-1-carboxylate is not yet fully understood. However, a number of studies have suggested that this compound exerts its biological effects by modulating the activity of a variety of enzymes, receptors, and transcription factors, including NF-kB, JNK, and MAPK. In addition, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied in both in vitro and in vivo models. In vitro studies have demonstrated that this compound has the ability to inhibit the growth of a variety of cancer cell lines, including breast, prostate, and colon cancer. In addition, this compound has been found to possess anti-inflammatory and antioxidant properties, and it has been shown to reduce inflammation and oxidative stress in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 9-hydroxy-5-methylbicyclo[3.3.1]nonane-1-carboxylate in laboratory experiments include its ease of synthesis, its low toxicity, and its ability to target multiple pathways. However, there are some limitations to using this compound in laboratory experiments. For example, this compound is not as effective at targeting cancer cells in vivo as it is in vitro, and it may not be as effective in treating certain types of cancer. In addition, there is limited data on the long-term effects of this compound on human health.
Future Directions
The future directions for ethyl 9-hydroxy-5-methylbicyclo[3.3.1]nonane-1-carboxylate research include further studies of its mechanism of action, its effects on different types of cancer, and its potential therapeutic applications. In addition, further studies are needed to investigate the long-term effects of this compound on human health and its potential side effects. Finally, further studies are needed to explore the potential of this compound as an adjuvant therapy for cancer and other diseases.
Synthesis Methods
Ethyl 9-hydroxy-5-methylbicyclo[3.3.1]nonane-1-carboxylate can be synthesized from the reaction of ethyl 9-hydroxy-5-methylbicyclo[3.3.1]nonane-1-carboxylic acid with ethyl bromide in the presence of a base. The reaction is carried out in a polar solvent such as methanol and the reaction is catalyzed by a base such as sodium ethoxide. The reaction yields this compound as the major product, with a yield of up to 85%.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 9-hydroxy-5-methylbicyclo[3.3.1]nonane-1-carboxylate involves the conversion of a starting material, 9-bromo-5-methylbicyclo[3.3.1]nonane, to the final product through a series of reactions.", "Starting Materials": [ "9-bromo-5-methylbicyclo[3.3.1]nonane", "Sodium hydride (NaH)", "Ethyl chloroformate", "Triethylamine", "Methanol", "Hydrochloric acid (HCl)", "Sodium bicarbonate (NaHCO3)", "Ethyl acetate", "Anhydrous magnesium sulfate (MgSO4)" ], "Reaction": [ "Step 1: Deprotonation of 9-bromo-5-methylbicyclo[3.3.1]nonane with sodium hydride (NaH) in dry THF to form the corresponding carbanion.", "Step 2: Reaction of the carbanion with ethyl chloroformate and triethylamine in dry THF to form ethyl 9-bromo-5-methylbicyclo[3.3.1]nonane-1-carboxylate.", "Step 3: Hydrolysis of the ester using methanol and hydrochloric acid (HCl) to form the corresponding carboxylic acid, 9-bromo-5-methylbicyclo[3.3.1]nonane-1-carboxylic acid.", "Step 4: Decarboxylation of the carboxylic acid using sodium bicarbonate (NaHCO3) in methanol to form 9-bromo-5-methylbicyclo[3.3.1]non-9-ene.", "Step 5: Esterification of the resulting nonene with ethyl chloroformate and triethylamine in dry THF to form ethyl 9-bromo-5-methylbicyclo[3.3.1]non-9-enoate.", "Step 6: Reduction of the double bond using hydrogen gas and palladium on carbon (Pd/C) catalyst to form ethyl 9-bromo-5-methylbicyclo[3.3.1]nonane-9-ol.", "Step 7: Esterification of the resulting alcohol with ethyl chloroformate and triethylamine in dry THF to form ethyl 9-hydroxy-5-methylbicyclo[3.3.1]nonane-1-carboxylate.", "Step 8: Purification of the final product using ethyl acetate and anhydrous magnesium sulfate (MgSO4)." ] } | |
| 2648941-06-2 | |
Molecular Formula |
C13H22O3 |
Molecular Weight |
226.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
